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Compound of Interest

Compound Name: Isonitrosoacetone

Cat. No.: B1237270

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations for
isonitrosoacetone. The information is compiled to assist researchers, scientists, and
professionals in drug development in understanding the potential hazards, handling
procedures, and emergency responses associated with this compound.

Chemical and Physical Properties

Isonitrosoacetone is a solid organic compound with the molecular formula C3H5NO2.[1] A
summary of its key physical and chemical properties is presented below.
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Property Value Source
Molecular Weight 87.08 g/mol [1112]
Melting Point 69 °C [3]
Boiling Point 193 °C at 760 mmHg [3]
Flash Point 70.6 °C [3]
Vapor Pressure 0.2 mmHg [1]
Density 1.1 g/cm3 [3]
pKa 8.39 (at 25 °C) [4][5]
Solid, leaflets from ether +
Appearance petroleum ether or from carbon  [1][6]
tetrachloride.[5]
Freely soluble in water and
ether. Moderately soluble in
warm chloroform, benzene,
N and carbon tetrachloride.
Solubility [5]

Practically insoluble in
petroleum ether. Soluble in
alkalies, forming yellow

solutions.

Toxicological Information

Isonitrosoacetone is classified as a hazardous substance with potential health effects. It is
identified as a neurotoxin that can affect the central nervous system.[1]

Acute Toxicity

The primary routes of exposure and their effects are summarized below.
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Route of .
Species Value Effects Source
Exposure

Causes

degenerative
] LCLo: 3,600
Inhalation Rat changes to the [1][6]
mg/m3/2hr )
brain, coma, and

dyspnea.

Causes
. convulsions in
Oral Rat Not specified [6]
lethal-dose

studies.

LCLo (Lethal Concentration Low): The lowest concentration of a substance in air that has been
reported to cause death in humans or animals.

Hazard Classifications

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), isonitrosoacetone is classified as follows:

Hazard Class Hazard Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

Source:[1]

This classification indicates that isonitrosoacetone can cause skin and eye irritation upon
contact and may irritate the respiratory system if inhaled.[1]

Experimental Protocols
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While specific experimental protocols for the toxicological studies of isonitrosoacetone are not
detailed in the provided search results, a generalized workflow for an acute inhalation toxicity
study, such as the one that would determine an LCLo value, is outlined below.

Generalized Workflow for Acute Inhalation Toxicity Study

Preparation Phase

Test Subs_tance Preparation Exposure Chamber Setup and Calibration Animal Acclimatization
(Isonitrosoacetone) (e.g., Rats)

Expg 'sure Phase

. (Generation of Test Atmosphere
= k (Aerosol/Vapor)

Y

Whole-Body or Nose-Only Exposure <
of Animals for a Defined Duration (e.g., 2 hours)

Post-Exposure Observation and Analysis

Y

[Monitoring of Chamber Concentratior) > (Observation for Clinical Signs of Toxicity)

and Environmental Parameters (e.g., dyspnea, coma)

A

Necropsy and Histopathological
Examination of Tissues (e.g., brain)

Y

Data Analysis and Determination
of LCLo Value
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Generalized workflow for an acute inhalation toxicity study.

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with
isonitrosoacetone.

Handling

e Ventilation: Handle in a well-ventilated place, preferably in a chemical fume hood.[3]
o Personal Protective Equipment (PPE):

o Eye Protection: Wear safety goggles or glasses.

o Hand Protection: Wear chemical-resistant gloves.

o Skin Protection: Wear suitable protective clothing, such as a lab coat.

e Hygiene: Wash hands thoroughly after handling and wash contaminated clothing before
reuse.

« Ignition Sources: Avoid formation of dust and aerosols. Use non-sparking tools and prevent
fire caused by electrostatic discharge.[3] Keep away from heat, flames, and sparks.

Storage

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
Some sources recommend refrigeration. For long-term storage (months to years), a
temperature of -20 °C is suggested, while for short-term storage (days to weeks), 0 - 4 °C is
recommended.[2]

e Incompatibilities: Store away from oxidizing agents.[3]

First Aid Measures

In case of exposure to isonitrosoacetone, the following first aid measures should be taken.
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Exposure Route First Aid Procedure Source

Immediately wash the skin with
copious amounts of water for
at least 15 minutes while

Skin Contact removing contaminated
clothing and shoes. If irritation
persists, seek medical

attention.

Immediately flush eyes with

copious amounts of water for
Eye Contact )

at least 15 minutes. Seek

medical attention.

Remove the individual to fresh

air. If symptoms persist or in

Inhalation ]
severe cases, seek medical
attention.

Wash out the mouth with
) copious amounts of water for
Ingestion

at least 15 minutes. Seek

medical attention.

Hazard and Precautionary Summary

The following diagram illustrates the relationship between the hazards of isonitrosoacetone
and the necessary precautionary measures.
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Relationship between isonitrosoacetone hazards and precautions.

Accidental Release Measures

In the event of a spill or accidental release of isonitrosoacetone:

o Personal Precautions: Wear suitable personal protective equipment, including a respirator,
gloves, protective clothing, and eye protection.

o Cleanup: Mix the spilled material with sand or another inert absorbent material. Sweep up
the mixture and place it in a tightly closed container for disposal.

e Environmental Precautions: Do not allow the material to enter drains or watercourses.
Stability and Reactivity

¢ Reactivity: No specific reactivity data is available.

o Chemical Stability: Stable under recommended storage conditions.

» Conditions to Avoid: Heat, flames, and sparks.
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e Incompatible Materials: Oxidizing agents.

e Hazardous Decomposition Products: Combustion may produce carbon monoxide and
nitrogen oxides.

This technical guide is intended to provide comprehensive health and safety information on
isonitrosoacetone for professionals in research and drug development. It is essential to
consult the most current Safety Data Sheet (SDS) for this compound before use and to ensure
that all handling and safety procedures are in accordance with institutional and regulatory
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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